Cas no 7231-75-6 (D-Gluconic acid,manganese(2+) salt (2:1), trihydrate (9CI))

• Product Name: D-Gluconic acid,manganese(2+) salt (2:1), trihydrate (9CI)
• CAS No: 7231-75-6
• MF: C₂₃H₁₄N₄S
• MW: 378.449062824249
• CID: 578183
• PubChem ID: 5247984
• Update Time: 2025-04-19

D-Gluconic acid,manganese(2+) salt (2:1), trihydrate (9CI) Chemical and Physical Properties

Names and Identifiers

• D-Gluconic acid,manganese(2+) salt (2:1), trihydrate (9CI)
• 4-(pyren-1-ylmethylideneamino)-2,1,3-benzothiadiazol-5-amine
• AC1NRUD2
• DTXSID00413075
• 7231-75-6

• Inchi： 1S/C23H14N4S/c24-18-10-11-19-23(27-28-26-19)22(18)25-12-16-7-6-15-5-4-13-2-1-3-14-8-9-17(16)21(15)20(13)14/h1-12H,24H2/b25-12+
• InChI Key： AWTOPAATOUZOKK-BRJLIKDPSA-N
• SMILES： S1N=C2C=CC(=C(C2=N1)/N=C/C1=CC=C2C=CC3=CC=CC4=CC=C1C2=C43)N

Computed Properties

• Exact Mass: 378.09412
• Monoisotopic Mass: 378.09391764g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 2
• Complexity: 611
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.5
• Topological Polar Surface Area: 92.4Ų

Experimental Properties

• PSA: 64.16